Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate

• Molecular Formula: C12H15K7O32S7
• Molecular Weight: 1169.4 g/mol
• IUPAC Name: heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate
• InChI: InChI=1S/C12H22O32S7.7K/c13-1-4-6(40-47(20,21)22)8(42-49(26,27)28)9(43-50(29,30)31)11(37-4)39-12(3-36-46(17,18)19)10(44-51(32,33)34)7(41-48(23,24)25)5(38-12)2-35-45(14,15)16;;;;;;;/h4-11,13H,1-3H2,(H,14,15,16)(H,17,18,19)(H,20,21,22)(H,23,24,25)(H,26,27,28)(H,29,30,31)(H,32,33,34);;;;;;;/q;7*+1/p-7
• InChI Key: QRADSVFOARSADG-UHFFFAOYSA-G
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])O.[K+].[K+].[K+].[K+].[K+].[K+].[K+]

Description

It is primarily used as a reference standard for the drug sucralfate . This compound is characterized by its high molecular weight and multiple sulfate groups, making it highly soluble in water.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate involves the sulfonation of sucrose. The process typically includes the following steps:

Sulfonation: Sucrose is treated with sulfur trioxide or chlorosulfonic acid to introduce sulfate groups.

Neutralization: The resulting sulfonated sucrose is neutralized with potassium hydroxide to form the potassium salt

Industrial Production Methods

Industrial production of this compound follows similar steps but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the final product meets stringent quality standards .

Chemical Reactions Analysis

Types of Reactions

Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate primarily undergoes:

Substitution Reactions: The sulfate groups can be substituted with other functional groups under specific conditions.

Hydrolysis: In aqueous solutions, the compound can hydrolyze to release sulfate ions.

Common Reagents and Conditions

Reagents: Sulfur trioxide, chlorosulfonic acid, potassium hydroxide.

Conditions: Controlled temperature and pH to ensure selective sulfonation and neutralization.

Major Products

The major products of these reactions include various sulfonated derivatives of sucrose and potassium sulfate .

Scientific Research Applications

Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate has several applications in scientific research:

Chemistry: Used as a reference standard in analytical chemistry for the drug sucralfate.

Biology: Investigated for its potential role in biological systems due to its high sulfate content.

Medicine: Utilized in the formulation of sucralfate, a medication used to treat ulcers.

Industry: Employed in various industrial processes that require highly sulfonated compounds.

Mechanism of Action

The mechanism of action of heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate involves its interaction with biological molecules through its sulfate groups. These groups can form strong ionic bonds with positively charged sites on proteins and other macromolecules, influencing their structure and function .

Comparison with Similar Compounds

Similar Compounds

Sucrose Hexasulfate Potassium Salt: Another highly sulfonated sucrose derivative with six sulfate groups.

Beta-Cyclodextrin Tetradecakis (hydrogen sulfate): A cyclodextrin derivative with multiple sulfate groups.

Uniqueness

Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate is unique due to its high degree of sulfonation, which imparts distinct chemical properties such as high solubility in water and strong ionic interactions .